Cas no 111915-74-3 (Carbamimidothioic acid,2-propenyl-, ethyl ester, monohydriodide (9CI))

• Product Name: Carbamimidothioic acid,2-propenyl-, ethyl ester, monohydriodide (9CI)
• CAS No: 111915-74-3
• Molecular Formula: C₆H₁₂N₂S^.HI
• Molecular Weight: 272.14982
• CID: 144706
• PubChem ID: 3086776

Carbamimidothioic acid,2-propenyl-, ethyl ester, monohydriodide (9CI) Properties

Names and Identifiers

• Carbamimidothioic acid,2-propenyl-, ethyl ester, monohydriodide (9CI)
• ethyl N'-prop-2-enylcarbamimidothioate,hydroiodide
• Pseudourea, 1-allyl-2-ethyl-2-thio-, hydriodide
• DTXSID20149783
• 2-Propenylcarbamimidothioic acid ethyl ester monohydriodide
• 1-Allyl-2-ethyl-2-thiopseudourea hydriodide
• Carbamimidothioic acid, 2-propenyl-, ethyl ester, monohydriodide
• 111915-74-3
• Carbamimidothioic acid, 2-propenyl-, ethyl ester, monohydriodide (9CI)
• N-Allyl-S-ethylisothiuronium iodide

• InChIKey： PGEQGGNCZZIUQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12N2S.HI/c1-3-5-8-6(7)9-4-2;/h3H,1,4-5H2,2H3,(H2,7,8);1H
• SMILES： I.C=CC/N=C(\SCC)/N

Computed Properties

• Exact Mass: 271.98409
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 271.984
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 38.38
• Boiling Point: 215.4°C at 760 mmHg
• Flash Point: 84°C